Cas no 921864-91-7 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 921864-91-7
• MF: C₂₁H₂₃N₃O₅S₂
• MW: 461.554422616959
• CID: 6158022
• PubChem ID: 41159406
• Update Time: 2025-06-09

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• AKOS024629402
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• F2217-0139
• 921864-91-7

• Inchi： 1S/C21H23N3O5S2/c1-5-30(25,26)21-11-10-18(22-23-21)16-6-8-17(9-7-16)24-31(27,28)20-13-15(3)14(2)12-19(20)29-4/h6-13,24H,5H2,1-4H3
• InChI Key： SRBARCSZABZFLY-UHFFFAOYSA-N
• SMILES： S(C1=C(C=C(C)C(C)=C1)OC)(NC1C=CC(=CC=1)C1=CC=C(N=N1)S(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 461.10791319g/mol
• Monoisotopic Mass: 461.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 132Ų

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 921864-91-7)

In recent years, the compound N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 921864-91-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including the pyridazine and benzene sulfonamide moieties, contribute to its distinctive pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation has been its role as a potent inhibitor of certain enzymatic targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity and selectivity towards a specific kinase involved in inflammatory pathways. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the target enzyme, providing valuable insights for further drug design.

Another significant development is the exploration of this compound's potential in oncology. Preclinical studies have indicated that N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide can effectively inhibit tumor growth in certain cancer models. A recent paper in Cancer Research (2024) highlighted its ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic window. These findings have spurred interest in advancing this compound into clinical trials.

In addition to its therapeutic potential, researchers have also investigated the pharmacokinetic and safety profiles of this compound. A comprehensive study published in Drug Metabolism and Disposition (2023) evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated good oral bioavailability and a manageable toxicity profile, further supporting its development as a drug candidate.

Looking ahead, ongoing research aims to optimize the chemical structure of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. The compound's versatility and promising preclinical data position it as a key player in the next generation of targeted therapies.

In conclusion, the latest research on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS: 921864-91-7) underscores its potential as a multifaceted therapeutic agent. Continued investigation into its mechanisms of action and clinical applicability will be crucial for realizing its full potential in treating various diseases.